methyl 7-chloro-3-formylquinoline-8-carboxylate
Overview
Description
Methyl 7-chloro-3-formylquinoline-8-carboxylate (M7CFC) is an organic compound belonging to the quinoline family. It is a white crystalline solid with a molecular weight of 228.7 g/mol and a melting point of 140-145 °C. M7CFC has a broad range of applications in the pharmaceutical and industrial sectors, including the synthesis of drugs, the production of dyes and pigments, and the manufacture of plastics.
Mechanism of Action
Methyl 7-chloro-3-formylquinoline-8-carboxylate is believed to act as an inhibitor of enzymes involved in the synthesis of proteins, lipids, and nucleic acids. It is thought to act by binding to the active site of the enzyme, thereby preventing the binding of substrates to the enzyme and inhibiting the enzyme's activity.
Biochemical and Physiological Effects
methyl 7-chloro-3-formylquinoline-8-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses, as well as to inhibit the activity of enzymes involved in the synthesis of proteins, lipids, and nucleic acids. It has also been shown to have anti-inflammatory, antifungal, and antiviral activities.
Advantages and Limitations for Lab Experiments
Methyl 7-chloro-3-formylquinoline-8-carboxylate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in both aqueous and organic solvents. It is also relatively non-toxic and has a low vapor pressure. However, it is only soluble in organic solvents and is not soluble in water.
Future Directions
The future directions for research on methyl 7-chloro-3-formylquinoline-8-carboxylate include further investigations into its biochemical and physiological effects, its mechanism of action, and its potential applications in the pharmaceutical and industrial sectors. Additionally, further research into its synthesis methods and its solubility in aqueous and organic solvents may provide further insights into its potential applications. Finally, additional research into its toxicity and safety may provide further information about its potential uses.
Synthesis Methods
Methyl 7-chloro-3-formylquinoline-8-carboxylate can be synthesized through a variety of methods, including the Friedel-Crafts acylation reaction, the oxidation of p-chloroaniline, and the reaction of p-chloroaniline with formyl chloride. The Friedel-Crafts acylation reaction involves the reaction of p-chloroaniline with an acyl chloride in the presence of an aluminum chloride catalyst. The oxidation of p-chloroaniline involves the reaction of p-chloroaniline with an oxidizing agent, such as potassium dichromate. The reaction of p-chloroaniline with formyl chloride involves the reaction of p-chloroaniline with formyl chloride in the presence of an aluminum chloride catalyst.
Scientific Research Applications
Methyl 7-chloro-3-formylquinoline-8-carboxylate has been studied extensively for its potential applications in the pharmaceutical and industrial sectors. In the pharmaceutical sector, methyl 7-chloro-3-formylquinoline-8-carboxylate has been used in the synthesis of drugs, such as antifungal agents and anti-inflammatory drugs. In the industrial sector, methyl 7-chloro-3-formylquinoline-8-carboxylate has been used in the production of dyes and pigments, as well as in the manufacture of plastics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-chloro-3-formylquinoline-8-carboxylate involves the introduction of a formyl group at the 3-position of quinoline, followed by the introduction of a carboxylate group at the 8-position and a methyl group at the carboxylate group. The chloro group is introduced at the 7-position of the quinoline ring.", "Starting Materials": [ "2-chloro-3-nitrobenzoic acid", "ethyl acetoacetate", "aniline", "sodium borohydride", "methyl iodide", "sodium hydroxide", "acetic anhydride", "phosphorus oxychloride", "potassium carbonate", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "ethanol", "dichloromethane", "hexane" ], "Reaction": [ "Step 1: Reduction of 2-chloro-3-nitrobenzoic acid to 2-chloro-3-aminobenzoic acid using sodium borohydride", "Step 2: Condensation of 2-chloro-3-aminobenzoic acid with aniline to form 7-chloroquinoline-3-carboxylic acid", "Step 3: Esterification of 7-chloroquinoline-3-carboxylic acid with ethyl acetoacetate using acetic anhydride and phosphorus oxychloride to form ethyl 7-chloro-3-oxoquinoline-8-carboxylate", "Step 4: Reduction of ethyl 7-chloro-3-oxoquinoline-8-carboxylate with sodium borohydride and then methylation with methyl iodide to form methyl 7-chloro-3-hydroxyquinoline-8-carboxylate", "Step 5: Oxidation of methyl 7-chloro-3-hydroxyquinoline-8-carboxylate with sodium periodate to form methyl 7-chloro-3-formylquinoline-8-carboxylate", "Step 6: Esterification of methyl 7-chloro-3-formylquinoline-8-carboxylate with methanol and potassium carbonate to form methyl 7-chloro-3-formylquinoline-8-carboxylate", "Step 7: Purification of the product using dichloromethane and hexane" ] } | |
CAS RN |
2408959-10-2 |
Molecular Formula |
C12H8ClNO3 |
Molecular Weight |
249.6 |
Purity |
95 |
Origin of Product |
United States |
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